N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

• IUPAC Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• InChI: InChI=1S/C18H16N2O5S/c1-22-12-5-6-13(23-2)16-15(12)19-18(26-16)20-17(21)10-3-4-11-14(9-10)25-8-7-24-11/h3-6,9H,7-8H2,1-2H3,(H,19,20,21)
• InChI Key: JCQJMBQIMAEGJY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)OC)SC(=N2)NC(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C18H16N2O5S
• Molecular Weight: 372.4 g/mol

Description

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a useful research compound. Its molecular formula is C18H16N2O5S and its molecular weight is 372.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Benzothiazole derivatives exhibit significant biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties. For instance, novel benzothiazole compounds have been synthesized and evaluated for their antioxidant activities, demonstrating moderate to significant radical scavenging activity (Ahmad et al., 2012). Similarly, benzothiazole analogues have been explored for their anti-inflammatory and analgesic effects, with some compounds showing high inhibitory activity on cyclooxygenase-2 selectivity (Abu‐Hashem et al., 2020).

Antimicrobial and Antioxidant Properties

Research on benzothiazole derivatives also highlights their antimicrobial and antioxidant potential. For example, a study synthesized benzothiazole compounds, assessing their antimicrobial activity against various microorganisms. These compounds exhibited promising antimicrobial activity, underscoring the therapeutic potential of benzothiazole derivatives in combating microbial infections (Abbas et al., 2015).

Applications in Material Science

Beyond pharmacological applications, benzothiazole and benzodioxine derivatives have been investigated for their role in materials science, particularly as corrosion inhibitors. A study on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions demonstrated their effectiveness in providing extra stability and higher inhibition efficiencies, offering insights into their application in protecting materials against corrosion (Hu et al., 2016).